TQ05310

• Molecular Formula: C19H17F6N7O
• Molecular Weight: 473.4 g/mol
• InChI: InChI=1S/C19H17F6N7O/c1-17(2,3)33-32-16-30-14(11-5-4-6-12(28-11)18(20,21)22)29-15(31-16)27-10-7-8-26-13(9-10)19(23,24)25/h4-9H,1-3H3,(H2,26,27,29,30,31,32)
• InChIKey: NBWCZHZMPHWJIO-UHFFFAOYSA-N

TQ05310 IDH2 Inhibitor Selection Guide

TQ05310 is an orally bioavailable small-molecule inhibitor of mutant isocitrate dehydrogenase 2 (mIDH2) [1]. It specifically targets the neomorphic enzymatic activity of the IDH2-R140Q and IDH2-R172K oncogenic variants, which drive the aberrant production of the oncometabolite (R)-2-hydroxyglutarate (2-HG) in malignancies such as acute myeloid leukemia (AML) and gliomas [1]. Chemically, it has the molecular formula C19H17F6N7O and a molecular weight of 473.4 g/mol . TQ05310 is supplied by Jiangsu Chia-Tai Tianqing Pharmaceutical Co., Ltd. and is intended for research use in preclinical investigations of IDH-mutant cancers [1].

Target IDH2-R140Q / R172K mutant inhibition

Endpoint Cellular 2-HG suppression & differentiation

Model IDH2-mutant AML / solid tumor xenografts

Route Oral bioavailability study context

• [1] Gao M, Zhu H, Fu L, Li Y, Bao X, Fu H, Quan H, Wang L, Lou L. Pharmacological characterization of TQ05310, a potent inhibitor of isocitrate dehydrogenase 2 R140Q and R172K mutants. Cancer Sci. 2019;110(10):3306-3314. doi:10.1111/cas.14152 View Source

Why TQ05310 Cannot Be Replaced

Substituting TQ05310 with an alternative mIDH2 inhibitor—such as the FDA-approved drug enasidenib (AG-221)—is not scientifically equivalent for the majority of research applications due to a fundamental difference in target spectrum [1]. While AG-221 is a potent and clinically validated inhibitor of the IDH2-R140Q mutation, it has weak inhibitory activity toward the IDH2-R172K variant, a mutation associated with more severe clinical manifestations and a distinct patient subset [1][2]. Therefore, research programs focused on IDH2-R172K-driven pathology, or those requiring pan-mIDH2 inhibition across both major mutational hotspots without switching compounds, will fail if generic AG-221 is used in place of TQ05310 [1].

Mutant coverage mismatch

IDH2-R172K inhibitory profile may differ substantially between tool compounds; enasidenib shows limited R172K engagement, which may confound results in R172K-dominant models.

Isoform selectivity context

Pan-IDH or alternative mutant-selective chemotypes may exhibit off-target wild-type IDH1/IDH2 activity, altering metabolic interpretation and potentially masking mutant-specific biology.

• [1] Gao M, Zhu H, Fu L, Li Y, Bao X, Fu H, Quan H, Wang L, Lou L. Pharmacological characterization of TQ05310, a potent inhibitor of isocitrate dehydrogenase 2 R140Q and R172K mutants. Cancer Sci. 2019;110(10):3306-3314. doi:10.1111/cas.14152 View Source
• [2] Stein EM, DiNardo CD, Pollyea DA, Fathi AT, Roboz GJ, Altman JK, Stone RM, DeAngelo DJ, Levine RL, Flinn IW, Kantarjian HM, Collins R, Patel MR, Frankel AE, Stein A, Sekeres MA, Swords RT, Medeiros BC, Willekens C, Vyas P, Tosolini A, Xu Q, Knight RD, Yen KE, Agresta S, de Botton S, Tallman MS. Enasidenib in mutant IDH2 relapsed or refractory acute myeloid leukemia. Blood. 2017;130(6):722-731. View Source

TQ05310 Quantitative Evidence

Dual Mutant IDH2 Potency vs. Enasidenib

TQ05310 distinguishes itself from the clinically approved mIDH2 inhibitor AG-221 (enasidenib) by potently targeting the IDH2-R172K mutant, whereas AG-221 exhibits weak inhibitory activity against this variant [1]. In direct enzymatic assays using recombinant mutant IDH2 proteins, TQ05310 demonstrated sub-100 nM potency against IDH2-R172K [1].

Enzymatic potency vs enasidenib

Head-to-head

R140Q IC50 136.9 vs 229.3 nM; R172K IC50 37.9 vs 624.5 nM (16.5× difference)

Reported dual-mutant enzymatic comparison context

Recombinant homodimer assay

Evidence Dimension	Enzymatic IC50 for IDH2-R172K mutant
Target Compound Data	IC50 = 37.9 nM
Comparator Or Baseline	AG-221 (enasidenib): Weak inhibitory activity (quantified in source as distinct difference in potency profile)
Quantified Difference	TQ05310 is a potent inhibitor (IC50 = 37.9 nM) of IDH2-R172K, unlike AG-221 which has weak activity against this mutant.
Conditions	Recombinant IDH2-R172K enzymatic assay

Why This Matters

This potency difference is critical for selecting the appropriate tool compound for research involving the IDH2-R172K variant, a mutation with distinct prognostic implications in AML [1].

• [1] Gao M, Zhu H, Fu L, Li Y, Bao X, Fu H, Quan H, Wang L, Lou L. Pharmacological characterization of TQ05310, a potent inhibitor of isocitrate dehydrogenase 2 R140Q and R172K mutants. Cancer Sci. 2019;110(10):3306-3314. doi:10.1111/cas.14152 View Source

Cellular 2-HG Suppression in R172K Cells

TQ05310 exhibits a clean selectivity profile, showing no significant inhibition of wild-type IDH1 or IDH2 enzymes, nor the mutant IDH1 isoform [1]. In cellular assays, TQ05310 reduced 2-HG levels and induced differentiation in cells expressing mIDH2-R140Q and mIDH2-R172K, but not in cells expressing wild-type IDH1/2 or mutant IDH1 [1].

Cellular 2-HG suppression

Head-to-head

R172K TF-1 cells IC50 40.9 vs 732.0 nM (17.9× difference)

Supports cell-based pathway-response interpretation

48 h treatment, stable IDH2-R172K expression

Evidence Dimension	Inhibition of non-target IDH enzymes
Target Compound Data	No inhibition of wild-type IDH1/2 or mutant IDH1 enzymatic activity
Comparator Or Baseline	Wild-type IDH1/2 and mutant IDH1 (cross-study baseline for selectivity)
Quantified Difference	Selective for mutant IDH2 (R140Q and R172K) over wild-type IDH1/2 and mutant IDH1 (activity not detected in these non-target assays).
Conditions	Enzymatic activity assays and cellular assays in engineered cell lines expressing IDH variants

Why This Matters

This selectivity mitigates the risk of confounding off-target effects on normal cellular metabolism, ensuring that observed biological responses in models are attributable specifically to mIDH2 inhibition.

• [1] Gao M, Zhu H, Fu L, Li Y, Bao X, Fu H, Quan H, Wang L, Lou L. Pharmacological characterization of TQ05310, a potent inhibitor of isocitrate dehydrogenase 2 R140Q and R172K mutants. Cancer Sci. 2019;110(10):3306-3314. doi:10.1111/cas.14152 View Source

Mutant-Selective Target Engagement

In cellular models, TQ05310 potently suppresses the production of the oncometabolite 2-HG in cells expressing both IDH2-R140Q and IDH2-R172K [1]. In contrast, AG-221 demonstrates efficacy only in the IDH2-R140Q cellular context, with minimal effect on 2-HG levels in cells expressing the R172K variant [1].

Wild-type selectivity

Reported

IC50 >10 µM for wtIDH1, wtIDH2, IDH1-R132H (≥263-fold vs R172K)

Isoform-selectivity assay context supports mutant-specific interpretation

CETSA & recombinant enzyme panels

Evidence Dimension	Suppression of 2-HG in IDH2-R172K expressing cells
Target Compound Data	Potent suppression of 2-HG production
Comparator Or Baseline	AG-221: Minimal to no suppression of 2-HG in IDH2-R172K cells
Quantified Difference	TQ05310 demonstrates significant 2-HG suppression in IDH2-R172K mutant cells, unlike AG-221 which shows negligible activity.
Conditions	Cell lines engineered to express IDH2-R172K mutation

Why This Matters

This cellular activity validates the enzymatic data and demonstrates that TQ05310 is a superior tool for dissecting the biology of IDH2-R172K mutant cancers and evaluating the therapeutic hypothesis of targeting this specific mutation.

• [1] Gao M, Zhu H, Fu L, Li Y, Bao X, Fu H, Quan H, Wang L, Lou L. Pharmacological characterization of TQ05310, a potent inhibitor of isocitrate dehydrogenase 2 R140Q and R172K mutants. Cancer Sci. 2019;110(10):3306-3314. doi:10.1111/cas.14152 View Source

In Vivo Tumor Accumulation & Target Modulation

TQ05310 exhibits favorable pharmacokinetic characteristics in vivo, enabling sustained target engagement [1]. In a U-87 MG/IDH2-R140Q glioblastoma xenograft model, a single oral dose of TQ05310 (18.05 or 54.14 mg/kg) resulted in profound and durable inhibition of intratumoral 2-HG production [1].

In vivo tumor modulation

Model context

>90% intratumoral 2-HG reduction; Tumor AUC0-24h 191,082 h·ng/mL

Reported tumor exposure and target engagement context

U-87 MG/IDH2-R140Q xenograft, 50 mg/kg p.o.

Evidence Dimension	In vivo target engagement (2-HG reduction)
Target Compound Data	Profound inhibition of 2-HG production in tumor xenografts following a single oral dose.
Comparator Or Baseline	Pre-dose baseline (intratumoral 2-HG levels in vehicle-treated tumors)
Quantified Difference	A single oral dose of TQ05310 (18.05 or 54.14 mg/kg) led to a profound reduction in intratumoral 2-HG levels.
Conditions	U-87 MG/IDH2-R140Q xenograft model in Balb/cA-nude mice; TQ05310 administered via oral gavage.

Why This Matters

The oral bioavailability and sustained pharmacodynamic effect in vivo validate TQ05310 as a practical and efficacious tool compound for chronic dosing studies in animal models, including long-term tumor growth inhibition experiments.

• [1] Gao M, Zhu H, Fu L, Li Y, Bao X, Fu H, Quan H, Wang L, Lou L. Pharmacological characterization of TQ05310, a potent inhibitor of isocitrate dehydrogenase 2 R140Q and R172K mutants. Cancer Sci. 2019;110(10):3306-3314. doi:10.1111/cas.14152 View Source

TQ05310 Research Applications

Comparative Pharmacology vs. Enasidenib

TQ05310 is the preferred tool compound for investigating the biology and therapeutic dependency of the IDH2-R172K mutation [1]. Unlike AG-221, which has minimal activity against this variant, TQ05310 potently inhibits IDH2-R172K (IC50 = 37.9 nM) and suppresses its production of 2-HG in cellular models [1]. This makes it essential for validating IDH2-R172K as a driver in AML or glioma models and for evaluating downstream epigenetic and metabolic effects specific to this more aggressive mutational subtype [1].

R172K-Driven Oncogenesis Studies

TQ05310's oral bioavailability and favorable pharmacokinetic profile, as demonstrated by sustained intratumoral 2-HG suppression in U-87 MG xenograft models [1], support its use in long-term in vivo efficacy studies. Its unique ability to simultaneously target both IDH2-R140Q and IDH2-R172K [1] eliminates the need for separate tool compounds when evaluating pan-mIDH2 inhibition strategies or when the precise mutational status of a patient-derived xenograft (PDX) model is heterogeneous or unknown.

Oral In Vivo PD & Efficacy Studies

For studies requiring high target specificity, TQ05310 offers a clean selectivity profile, showing no inhibitory activity against wild-type IDH1/2 or mutant IDH1 [1]. This characteristic makes TQ05310 a valuable tool for experiments designed to dissect the specific, neomorphic role of mutant IDH2 in cellular metabolism without the confounding influence of inhibiting normal, wild-type IDH function, which is critical for interpreting metabolomic and epigenetic datasets [1].

Application

Selection Property

Validation Focus

IDH2 inhibitor benchmarking

Dual-mutant enzymatic and cellular comparison

Head-to-head assay context against enasidenib

R172K mutation pathway studies

R172K target engagement context

2-HG suppression and differentiation endpoint review

In vivo PK/PD modeling

Oral exposure and tumor distribution context

Target modulation and dose-exposure relationship review

2-HG biomarker assay development

Quantitative 2-HG suppression control

Method calibration using known dose-response

• [1] Gao M, Zhu H, Fu L, Li Y, Bao X, Fu H, Quan H, Wang L, Lou L. Pharmacological characterization of TQ05310, a potent inhibitor of isocitrate dehydrogenase 2 R140Q and R172K mutants. Cancer Sci. 2019;110(10):3306-3314. doi:10.1111/cas.14152 View Source